N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(N-methyl-N-phenylsulfamoyl)benzamide

• IUPAC Name: N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-[methyl(phenyl)sulfamoyl]benzamide
• InChI: InChI=1S/C21H19N3O3S2/c1-14-15(2)28-21(19(14)13-22)23-20(25)16-9-11-18(12-10-16)29(26,27)24(3)17-7-5-4-6-8-17/h4-12H,1-3H3,(H,23,25)
• InChI Key: JMIAYCHMXFHICW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C#N)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N(C)C3=CC=CC=C3)C
• Molecular Formula: C21H19N3O3S2
• Molecular Weight: 425.5 g/mol

Description

N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(N-methyl-N-phenylsulfamoyl)benzamide, also known as CDK9 inhibitor, is a small molecule that has gained significant attention in the field of cancer research due to its potential as a therapeutic agent. It is a selective inhibitor of the cyclin-dependent kinase 9 (CDK9), which plays a critical role in gene transcription and cell cycle regulation. CDK9 is overexpressed in many types of cancer, making it an attractive target for cancer therapy.

Scientific Research Applications

Synthesis and Biological Evaluation

Research has focused on the synthesis and biological evaluation of benzamide derivatives, highlighting their potential in medicinal chemistry. For example, Saeed et al. (2015) synthesized different substituted N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides, showcasing their potential biological applications by screening against human recombinant alkaline phosphatases and recombinant human and rat ecto-5′-nucleotidases (Saeed et al., 2015). This research indicates a broader interest in benzamide derivatives for their potential to bind to nucleotide protein targets, which could inform the research applications of compounds like N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(N-methyl-N-phenylsulfamoyl)benzamide.

Chemical Synthesis and Crystal Structures

The synthesis of N-(cyano(naphthalen-1-yl)methyl)benzamides and their crystal structures have been explored, with findings demonstrating their potential in colorimetric sensing of fluoride anions (Younes et al., 2020). Such research underscores the versatility of benzamide derivatives in developing sensors and probes for chemical analysis, which may extend to the research applications of N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(N-methyl-N-phenylsulfamoyl)benzamide.

Antimicrobial and Antifungal Activities

Studies have also examined the antimicrobial and antifungal activities of benzamide derivatives, indicating their potential as therapeutic agents. Darwish et al. (2014) synthesized new heterocyclic compounds incorporating sulfamoyl moiety and evaluated them for antimicrobial properties, showing promising results (Darwish et al., 2014). This suggests that related compounds like N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(N-methyl-N-phenylsulfamoyl)benzamide could also have applications in developing new antimicrobial agents.